Cas no 1261894-54-5 (2-Cyano-5-(4-formylphenyl)phenol)

• Product Name: 2-Cyano-5-(4-formylphenyl)phenol
• CAS No: 1261894-54-5
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD18314178
• CID: 2621733
• PubChem ID: 53219854
• Update Time: 2025-05-21

2-Cyano-5-(4-formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(4-FORMYLPHENYL)PHENOL
• DTXSID40684646
• 1261894-54-5
• 2-Cyano-5-(4-formylphenyl)phenol, 95%
• MFCD18314178
• 4'-Formyl-3-hydroxy[1,1'-biphenyl]-4-carbonitrile
• 2-Cyano-5-(4-formylphenyl)phenol

• MDL： MFCD18314178
• Inchi： 1S/C14H9NO2/c15-8-13-6-5-12(7-14(13)17)11-3-1-10(9-16)2-4-11/h1-7,9,17H
• InChI Key： WRCOJHTVRLJSIX-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 223.063328530Da
• Monoisotopic Mass: 223.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-Cyano-5-(4-formylphenyl)phenol

Comprehensive Guide to 2-Cyano-5-(4-formylphenyl)phenol (CAS No. 1261894-54-5): Properties, Applications, and Market Insights

2-Cyano-5-(4-formylphenyl)phenol (CAS No. 1261894-54-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and chemical synthesis. This compound, characterized by its unique cyano and formylphenyl functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, which combines a phenol backbone with a formylphenyl substituent, makes it an attractive candidate for researchers exploring novel chemical reactions and applications.

The growing interest in 2-Cyano-5-(4-formylphenyl)phenol is driven by its potential in drug discovery and organic electronics. With the rise of personalized medicine and the demand for high-performance materials, this compound has become a focal point for scientists aiming to develop next-generation therapeutics and optoelectronic devices. Recent studies highlight its role in the synthesis of fluorescent probes and photoactive materials, which are critical for biomedical imaging and renewable energy technologies.

One of the most searched questions about 2-Cyano-5-(4-formylphenyl)phenol revolves around its synthesis methods and purity standards. Researchers often inquire about optimized protocols for its preparation, as well as analytical techniques to ensure high yield and purity. The compound’s stability under various conditions is another hot topic, particularly for industrial applications where consistency is paramount. Additionally, its compatibility with other reagents in multi-step syntheses is a common concern among chemists working on complex molecular architectures.

In the pharmaceutical sector, 2-Cyano-5-(4-formylphenyl)phenol is valued for its role as a building block in the design of kinase inhibitors and anti-inflammatory agents. The cyano group enhances binding affinity to biological targets, while the formylphenyl moiety offers a handle for further derivatization. This dual functionality aligns with the current trend toward modular drug design, where small, tunable fragments are assembled to create potent therapeutics with minimal side effects.

From an environmental perspective, the compound’s biodegradability and toxicity profile are frequently discussed. As sustainability becomes a priority in chemical manufacturing, researchers are investigating greener synthesis routes for 2-Cyano-5-(4-formylphenyl)phenol and its derivatives. Questions about its ecological impact and safe handling procedures are increasingly common in academic and industrial forums, reflecting a broader shift toward eco-conscious practices.

The market for 2-Cyano-5-(4-formylphenyl)phenol is expanding, driven by demand from Asia-Pacific and North American research hubs. Suppliers are focusing on scalable production methods to meet the needs of pharmaceutical and material science industries. Pricing trends, availability, and regional regulatory frameworks are key considerations for buyers, making market intelligence a valuable resource for stakeholders.

In summary, 2-Cyano-5-(4-formylphenyl)phenol (CAS No. 1261894-54-5) is a compound of immense scientific and industrial relevance. Its applications span drug development, advanced materials, and beyond, with ongoing research uncovering new possibilities. For those seeking in-depth information, this guide provides a foundation for understanding its properties, uses, and future potential.